(4-(pyridin-4-yloxy)piperidin-1-yl)(9H-xanthen-9-yl)methanone

• IUPAC Name: (4-pyridin-4-yloxypiperidin-1-yl)-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C24H22N2O3/c27-24(26-15-11-18(12-16-26)28-17-9-13-25-14-10-17)23-19-5-1-3-7-21(19)29-22-8-4-2-6-20(22)23/h1-10,13-14,18,23H,11-12,15-16H2
• InChI Key: JRPYIPQETHCFHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=NC=C2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

(4-(pyridin-4-yloxy)piperidin-1-yl)(9H-xanthen-9-yl)methanone, also known as Xanopyridone, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Antimicrobial Activity

A series of compounds including 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Some of these compounds, such as 4b, 4g, and 5e, exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting their potential as antimicrobial agents (Mallesha & Mohana, 2014).

Molecular Interaction Studies

Molecular interaction studies of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) with the CB1 cannabinoid receptor were conducted. This research highlighted the importance of the structural conformation in the binding interaction, suggesting a mechanism by which the compound exhibits antagonist activity on the CB1 receptor (Shim et al., 2002).

Structural and Theoretical Studies

Thermal, optical, etching, structural studies, and theoretical calculations were performed on [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime. These studies involved characterizing the compound's structure through single crystal X-ray diffraction, revealing a chair conformation for the piperidine ring and a distorted tetrahedral geometry around the sulfur atom. This comprehensive analysis included Hirshfeld surface analysis and energy framework analysis, highlighting the compound's stability and potential applications in materials science (Karthik et al., 2021).

Pharmacokinetics Studies

Pharmacokinetics, metabolism, and excretion of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a dipeptidyl peptidase inhibitor, were studied in rats, dogs, and humans. This research provided insights into the drug's absorption, major metabolic pathways, and elimination, offering a foundation for further development and optimization of dipeptidyl peptidase inhibitors for treating type 2 diabetes (Sharma et al., 2012).